Cas no 2138349-48-9 (3,4-Quinolinediamine, 5,8-difluoro-N4-methyl-)

• Product Name: 3,4-Quinolinediamine, 5,8-difluoro-N4-methyl-
• CAS No: 2138349-48-9
• MF: C₁₀H₉F₂N₃
• MW: 209.195368528366
• CID: 5269256
• Update Time: 2025-05-30

3,4-Quinolinediamine, 5,8-difluoro-N4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, 5,8-difluoro-N4-methyl-

• Inchi： 1S/C10H9F2N3/c1-14-10-7(13)4-15-9-6(12)3-2-5(11)8(9)10/h2-4H,13H2,1H3,(H,14,15)
• InChI Key： JWQONLALAKIDKW-UHFFFAOYSA-N
• SMILES： N1C2C(=C(F)C=CC=2F)C(NC)=C(N)C=1

Additional information on 3,4-Quinolinediamine, 5,8-difluoro-N4-methyl-

3,4-Quinolinediamine, 5,8-difluoro-N4-methyl-

The compound with CAS No. 2138349-48-9, known as 3,4-Quinolinediamine, 5,8-difluoro-N4-methyl-, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the quinoline family of heterocyclic compounds, which are widely recognized for their versatile applications in drug design and advanced materials. The quinoline backbone serves as a critical structural motif, while the 5,8-difluoro and N4-methyl substituents introduce unique electronic and steric properties that enhance its functional versatility.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3,4-Quinolinediamine, 5,8-difluoro-N4-methyl-, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only improve the yield but also ensure the high purity required for its application in sensitive environments. The compound's structure is particularly appealing due to its ability to act as a scaffold for further functionalization, making it a valuable intermediate in the development of novel pharmaceutical agents.

In the realm of pharmacology, 3,4-Quinolinediamine, 5,8-difluoro-N4-methyl- has shown promise as a potential lead compound for anti-inflammatory and anticancer drug development. Studies conducted by researchers at leading institutions have demonstrated its ability to modulate key cellular pathways involved in inflammation and tumorigenesis. The 5,8-difluoro substituents contribute to enhanced bioavailability and reduced toxicity, while the N4-methyl group facilitates interactions with specific biological targets.

Beyond its pharmaceutical applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent research has explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic cells. The quinoline backbone provides excellent charge transport properties, while the fluorine substituents enhance stability under operational conditions.

The synthesis of 3,4-Quinolinediamine, 5,8-difluoro-N4-methyl- involves a multi-step process that begins with the preparation of quinoline derivatives followed by selective fluorination and alkylation. The use of transition metal catalysts has significantly streamlined these steps, reducing reaction times and improving product quality. This compound's synthesis is a testament to the ingenuity of modern organic chemistry and its ability to address complex molecular architectures.

From an environmental perspective, researchers have also investigated the eco-friendly aspects of this compound. Its degradation pathways under various conditions have been studied to ensure minimal environmental impact. The results indicate that 3,4-Quinolinediamine, 5,8-difluoro-N4-methyl- exhibits favorable biodegradation characteristics under aerobic conditions.

In conclusion,3,4-Quinolinediamine, 5